Cas no 1260680-94-1 (3-(4-bromo-3,5-dimethoxyphenyl)azetidine)

• Product Name: 3-(4-bromo-3,5-dimethoxyphenyl)azetidine
• CAS No: 1260680-94-1
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 6045369
• PubChem ID: 129953606
• Update Time: 2025-08-05

3-(4-bromo-3,5-dimethoxyphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3,5-dimethoxyphenyl)azetidine
• 1260680-94-1
• EN300-1896911

• Inchi： 1S/C11H14BrNO2/c1-14-9-3-7(8-5-13-6-8)4-10(15-2)11(9)12/h3-4,8,13H,5-6H2,1-2H3
• InChI Key： NHJYYFKFHKLFRZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1OC)C1CNC1)OC

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(4-bromo-3,5-dimethoxyphenyl)azetidine

Introduction to 3-(4-bromo-3,5-dimethoxyphenyl)azetidine (CAS No: 1260680-94-1)

3-(4-bromo-3,5-dimethoxyphenyl)azetidine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This heterocyclic aromatic azetidine derivative has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The compound's molecular structure, featuring a brominated aromatic ring substituted with methoxy groups and an azetidine moiety, positions it as a versatile scaffold for further chemical modifications and biological evaluations.

The chemical identity of CAS No: 1260680-94-1 is well-documented in the scientific literature, providing a standardized reference for researchers and chemists. The presence of bromine at the para position relative to the methoxy groups enhances the electrophilicity of the aromatic ring, making it a valuable intermediate for various synthetic pathways. This property is particularly useful in cross-coupling reactions, which are fundamental in constructing complex molecular architectures.

In recent years, the pharmaceutical industry has shown increasing interest in azetidine derivatives due to their structural similarity to biologically active molecules. 3-(4-bromo-3,5-dimethoxyphenyl)azetidine exemplifies this trend, as it combines the advantages of an azetidine core with functional groups that can interact with biological targets. Preliminary studies suggest that this compound may exhibit pharmacological activity in several therapeutic areas, including anti-inflammatory and anticancer applications.

The synthesis of 3-(4-bromo-3,5-dimethoxyphenyl)azetidine involves multi-step organic transformations that require precise control over reaction conditions. Key steps typically include the bromination of a dimethoxy-substituted benzene derivative followed by ring closure to form the azetidine ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for industrial applications.

One of the most compelling aspects of this compound is its potential as a building block for drug development. The azetidine ring is known to mimic certain natural amino acids, such as proline, which are integral to protein structures and functions. By incorporating 3-(4-bromo-3,5-dimethoxyphenyl)azetidine into drug molecules, researchers can explore novel interactions with biological targets that may lead to improved therapeutic outcomes.

Recent research has highlighted the importance of halogenated aromatic compounds in medicinal chemistry. The bromine atom in 3-(4-bromo-3,5-dimethoxyphenyl)azetidine serves as a handle for further functionalization through palladium-catalyzed cross-coupling reactions. These reactions allow for the introduction of diverse substituents at specific positions on the aromatic ring, expanding the chemical space available for drug discovery.

The pharmacological profile of 3-(4-bromo-3,5-dimethoxyphenyl)azetidine is still under investigation, but initial studies have revealed promising results. In vitro assays have demonstrated interactions with enzymes and receptors relevant to inflammation and cancer pathways. These findings warrant further exploration in vivo to assess efficacy and safety profiles. The compound's ability to modulate biological processes makes it an attractive candidate for preclinical development.

The role of computational chemistry in optimizing derivatives like 3-(4-bromo-3,5-dimethoxyphenyl)azetidine cannot be overstated. Molecular modeling techniques help predict binding affinities and metabolic stability, guiding rational design efforts. By leveraging these tools, researchers can accelerate the discovery process and prioritize compounds with higher potential for success.

The regulatory landscape for new pharmaceutical entities necessitates thorough characterization of compounds such as CAS No: 1260680-94-1. Analytical methods like NMR spectroscopy, mass spectrometry, and chromatography are employed to confirm structural integrity and purity. Compliance with international standards ensures that these compounds meet safety and quality requirements before advancing to clinical trials.

The future directions for research on 3-(4-bromo-3,5-dimethoxyphenyl)azetidine include exploring its role in developing next-generation therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. By integrating interdisciplinary approaches—combining synthetic chemistry with computational biology—scientists can unlock new possibilities for treating complex diseases.